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Compound of Interest

Compound Name: Fibrostat

Cat. No.: B15585074

For researchers and scientists, the proper management and disposal of chemical and
pharmaceutical compounds are critical for ensuring a safe laboratory environment and
maintaining regulatory compliance. The term "Fibrostat" can refer to two distinct substances: a
pharmaceutical formulation containing Tranexamic Acid, used as an antifibrinolytic agent, and a
selective HDACSG inhibitor used in fibrosis research. This guide provides comprehensive, step-
by-step disposal procedures for both, ensuring the safety of personnel and the protection of the
environment.

Part 1: Disposal of Fibrostat (Tranexamic Acid)

Fibrostat as a pharmaceutical product contains Tranexamic Acid, an antifibrinolytic agent used
to control bleeding. While not classified as a hazardous substance under most workplace
safety standards, proper disposal is essential to prevent environmental release.[1][2]

Key Safety and Disposal Data for Tranexamic Acid

The following table summarizes essential data for the handling and disposal of Tranexamic
Acid-based products.
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Property Value

Chemical Name Tranexamic Acid

CAS Number 1197-18-8

Primary Hazard May cause skin and eye irritation.[2][3]

Not classified as environmentally hazardous, but

Environmental Hazard releases to the environment should be avoided.

[4]115]

Dispose of waste in accordance with all
Primary Disposal Method applicable federal, state, and local regulations.

[4] Incineration is a common method.

For liquid spills, collect with absorbent material.
Spill Procedure For solid spills, sweep or vacuum up material

into a suitable disposal container.[4][6]

Step-by-Step Disposal Protocol for Tranexamic Acid

This protocol outlines the standard procedure for disposing of unused, expired, or
contaminated Tranexamic Acid (Fibrostat) in a laboratory or clinical research setting.

e Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing
appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[3]

o Waste Segregation:

o Solid Waste: Collect unused or expired tablets/capsules, and any materials grossly
contaminated with Tranexamic Acid (e.g., weigh paper, contaminated gloves), in a
designated, clearly labeled "Non-Hazardous Pharmaceutical Waste" container.

o Liquid Waste: Collect solutions of Tranexamic Acid and contaminated solvents in a
separate, clearly labeled "Non-Hazardous Pharmaceutical Waste" container for liquids. Do
not pour solutions down the drain.[7]
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o Sharps: Any sharps (needles, syringes, etc.) contaminated with Tranexamic Acid should
be placed in a designated sharps container.

o Container Management:

o Ensure waste containers are sealed and stored in a designated, secure area away from
general laboratory traffic.

o Label containers clearly with the contents ("Waste Tranexamic Acid") and the date.

o Disposal of Empty Containers:
o Empty stock bottles or vials should be triple-rinsed with a suitable solvent (e.g., water).
o The first rinsate should be collected and disposed of as liquid pharmaceutical waste.[8]

o After rinsing, deface or remove the label to prevent misuse. The clean, empty container
can then be disposed of in the regular trash or recycling, in accordance with institutional

policy.
e Final Disposal:
o Once the pharmaceutical waste container is full, securely seal the lid.

o Arrange for pickup and disposal through your institution’s Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal contractor.

Disposal Workflow for Fibrostat (Tranexamic Acid)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b15585074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Segregation

Preparation
Spes Final Disposal

a H Contact EHS for Pickup }—P{ Licensed Waste Disposal

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat) }’ (Solid, Liquid, Sharps)

..{ Identify Tranexamic Acid Waste

Sharps

Click to download full resolution via product page

Caption: Disposal workflow for pharmaceutical Tranexamic Acid.

Part 2: Disposal of Fibrostat (HDACG6 Inhibitor)

In a research context, Fibrostat is a selective histone deacetylase 6 (HDACSG) inhibitor.[9] As a
potent, bioactive small molecule with potentially uncharacterized toxicological properties, it
must be treated as hazardous chemical waste.[10][11]

Key Safety and Disposal Data for HDAC Inhibitors

The following table summarizes general data for the handling and disposal of research-grade
HDAC inhibitors like Fibrostat.
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Property Value

Chemical Class Histone Deacetylase (HDAC) Inhibitor

Biologically active, potentially cytotoxic or toxic.

Primary Hazard _
Handle as a hazardous chemical.[11][12]

May be toxic to aquatic life with long-lasting
Environmental Hazard effects.[10] Releases to the environment must

be avoided.

Collection by a licensed hazardous waste
Primary Disposal Method contractor for incineration or other approved

destruction methods.[12]

Isolate the area. Absorb liquid spills with inert
_ material. Collect all contaminated materials into
Spill Procedure )
a sealed container for hazardous waste

disposal.[11]

Step-by-Step Disposal Protocol for Fibrostat (HDACG6
Inhibitor)

This protocol provides a standard operating procedure for the disposal of the research

chemical Fibrostat.
o Personal Protective Equipment (PPE) & Engineering Controls:

o Always wear appropriate PPE: double nitrile gloves, a lab coat, and chemical safety

goggles.[13]

o All handling of Fibrostat, including weighing and preparing for disposal, must be
conducted in a certified chemical fume hood to prevent inhalation.[11]

o Waste Segregation and Collection:

o Solid Waste: Collect all solid Fibrostat waste, including unused powder and contaminated
consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and
clearly labeled hazardous waste container.[10]
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o Liquid Waste: Collect solutions of Fibrostat and contaminated solvents in a separate,
compatible, and properly labeled hazardous liquid waste container. Do not mix with other
solvent waste streams unless permitted by your institution's EHS guidelines.[10]

o Container Labeling and Storage:
o Affix a hazardous waste label to the container as soon as the first waste is added.

o The label must include "Hazardous Waste," the full chemical name ("Fibrostat (HDACG6
Inhibitor)"), and a list of all constituents (including solvents).[11]

o Store the sealed waste container in a designated, secure satellite accumulation area
(SAA) with secondary containment.[12]

o Disposal of Empty Containers:

o To be considered non-hazardous, an empty container must be triple-rinsed with a suitable
solvent.[10]

o The rinsate from this cleaning process must be collected and treated as hazardous liquid
waste.[10]

o After triple-rinsing and air-drying in a fume hood, deface the original label, and the
container may be disposed of in the regular laboratory trash.[10]

 Final Disposal:

o Once the hazardous waste container is full, or if waste has been stored for the maximum
allowable time per institutional policy, contact your EHS department to schedule a waste
pickup.

o Under no circumstances should Fibrostat (HDACG Inhibitor) be disposed of down the sink
or in the regular trash.[10]

Disposal Workflow for Fibrostat (HDACG6 Inhibitor)
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Caption: Disposal workflow for research-grade Fibrostat (HDACG6 Inhibitor).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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